Cas no 1257854-99-1 ((S)-2-(Morpholin-2-yl)acetic acid)

• Product Name: (S)-2-(Morpholin-2-yl)acetic acid
• CAS No: 1257854-99-1
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD16660211
• CID: 821544
• PubChem ID: 6558892
• Update Time: 2025-10-28

(S)-2-(Morpholin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Morpholin-2-yl)acetic acid
• (S)-2-Morpholineacetic acid
• (S)-2-Morpholineacetic acid HCl
• 2-[(2S)-morpholin-2-yl]acetic acid
• BH047
• FC0061
• DB-023166
• 2-Morpholineacetic acid, (2S)-
• DTXSID40424923
• (S)-2-(Morpholin-2-yl)aceticacid
• 1257854-99-1
• CS-0094358
• AKOS016843026

• MDL： MFCD16660211
• Inchi： 1S/C6H11NO3/c8-6(9)3-5-4-7-1-2-10-5/h5,7H,1-4H2,(H,8,9)/t5-/m0/s1
• InChI Key： TWCXRVFSIAWFMA-YFKPBYRVSA-N
• SMILES： O1CCNC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 315 ºC
• Flash Point: 144 ºC
• PSA: 58.56000
• LogP: -0.22170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-2-(Morpholin-2-yl)acetic acid

(S)-2-(Morpholin-2-yl)acetic acid (CAS No. 1257854-99-1): A Comprehensive Overview

(S)-2-(Morpholin-2-yl)acetic acid (CAS No. 1257854-99-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as SOMA, is a versatile building block in the synthesis of various biologically active molecules and pharmaceuticals. Its unique structural features, including the chiral center and the morpholine moiety, make it an attractive candidate for a wide range of applications.

The chemical structure of (S)-2-(Morpholin-2-yl)acetic acid consists of a chiral carbon atom attached to a morpholine ring and an acetic acid group. The morpholine ring, a six-membered heterocyclic compound with one oxygen atom, imparts significant stability and solubility properties to the molecule. The chiral center at the carbon atom adjacent to the carboxylic acid group ensures that the compound exhibits enantiomeric purity, which is crucial for its biological activity and pharmacological properties.

Recent research has highlighted the potential of (S)-2-(Morpholin-2-yl)acetic acid in various therapeutic areas. For instance, studies have shown that this compound can be used as an intermediate in the synthesis of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The morpholine moiety has been found to enhance the blood-brain barrier permeability of certain drug candidates, making it a valuable scaffold in drug design.

In addition to its role in neurological drug development, (S)-2-(Morpholin-2-yl)acetic acid has also been explored for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways. These findings suggest that (S)-2-(Morpholin-2-yl)acetic acid could be a promising lead compound for developing new anti-inflammatory drugs.

The synthetic accessibility of (S)-2-(Morpholin-2-yl)acetic acid has further contributed to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity, ensuring consistent quality for downstream applications. One notable method involves the asymmetric hydrogenation of a prochiral substrate using a chiral catalyst, which provides an efficient and scalable approach to synthesizing (S)-2-(Morpholin-2-yl)acetic acid.

Beyond its use as a pharmaceutical intermediate, (S)-2-(Morpholin-2-yl)acetic acid has also found applications in other areas of chemistry and biology. For example, it has been used as a ligand in metal-catalyzed reactions, enhancing the selectivity and efficiency of these processes. Additionally, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science.

The safety profile of (S)-2-(Morpholin-2-yl)acetic acid is another important consideration for its widespread use. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in various biological systems. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, (S)-2-(Morpholin-2-yl)acetic acid (CAS No. 1257854-99-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing therapeutic options for various diseases.